Cas no 582305-87-1 (2-THIOPHENECARBOXAMIDE, 5-BROMO-N-3-PYRIDINYL-)

• Product Name: 2-THIOPHENECARBOXAMIDE, 5-BROMO-N-3-PYRIDINYL-
• CAS No: 582305-87-1
• MF: C₁₀H₇BrN₂OS
• MW: 283.144379854202
• CID: 3278522
• PubChem ID: 1244354
• Update Time: 2025-04-21

2-THIOPHENECARBOXAMIDE, 5-BROMO-N-3-PYRIDINYL- Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXAMIDE, 5-BROMO-N-3-PYRIDINYL-
• SR-01000291236
• 5-bromo-N-3-pyridinyl-2-thiophenecarboxamide
• 582305-87-1
• SR-01000291236-1
• Z31791705
• SCHEMBL6678035
• MLS000065624
• SDCCGMLS-0026655.P002
• SMR000080263
• 5-bromo-N-(pyridin-3-yl)thiophene-2-carboxamide
• HMS2442E18
• STK464511
• CS-0360746
• AKOS003368222
• CHEMBL1586376

• Inchi： 1S/C10H7BrN2OS/c11-9-4-3-8(15-9)10(14)13-7-2-1-5-12-6-7/h1-6H,(H,13,14)
• InChI Key： ZZEVIWOACHSMCT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CN=C2)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 281.94625Da
• Monoisotopic Mass: 281.94625Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.2Ų